Cas no 1993501-23-7 (N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine)

N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine is a synthetic organic compound featuring an imidazole core substituted with a phenyl group at the 4-position and a Schiff base moiety derived from 2-methoxybenzaldehyde. This structure confers potential utility in coordination chemistry, where it may act as a versatile ligand for transition metals due to its nitrogen-rich framework. The presence of methoxy and phenyl groups enhances its solubility in organic solvents and may influence steric and electronic properties, making it suitable for catalytic or material science applications. Its well-defined molecular architecture allows for precise modifications, supporting research in heterocyclic chemistry and ligand design.
N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine structure
1993501-23-7 structure
Product Name:N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine
CAS No:1993501-23-7
MF:C17H16N4O
MW:292.335143089294
MDL:MFCD11317429
CID:4710381
Update Time:2025-06-29

N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine
    • 1-[(2-Methoxyphenyl)methylideneamino]-4-phenylimidazol-2-amine
    • N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine
    • MDL: MFCD11317429
    • Inchi: 1S/C17H16N4O/c1-22-16-10-6-5-9-14(16)11-19-21-12-15(20-17(21)18)13-7-3-2-4-8-13/h2-12H,1H3,(H2,18,20)
    • InChI Key: XELCCCWBUUMWSJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1C=NN1C(N)=NC(=C1)C1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 370
  • Topological Polar Surface Area: 65.4

N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N140395-250mg
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine
1993501-23-7
250mg
$ 220.00 2022-06-03
TRC
N140395-500mg
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine
1993501-23-7
500mg
$ 365.00 2022-06-03
abcr
AB560985-500 mg
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
500MG
€205.60 2023-07-10
abcr
AB560985-1 g
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
1g
€239.00 2023-07-10
abcr
AB560985-5 g
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
5g
€656.50 2023-07-10
Key Organics Ltd
LS-10823-1G
(1E)-N1-[(2-methoxyphenyl)methylidene]-4-phenyl-1H-imidazole-1,2-diamine
1993501-23-7 >95%
1g
£276.00 2025-02-08
Key Organics Ltd
LS-10823-5G
(1E)-N1-[(2-methoxyphenyl)methylidene]-4-phenyl-1H-imidazole-1,2-diamine
1993501-23-7 >95%
5g
£579.00 2025-02-08
abcr
AB560985-500mg
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
500mg
€205.00 2025-04-20
abcr
AB560985-1g
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
1g
€237.00 2025-04-20
abcr
AB560985-5g
N1-[(1E)-(2-Methoxyphenyl)methylene]-4-phenyl-1H-imidazole-1,2-diamine; .
1993501-23-7
5g
€637.00 2025-04-20

Additional information on N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine

Introduction to N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine (CAS No. 1993501-23-7)

N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its Chemical Abstracts Service (CAS) number 1993501-23-7, represents a novel heterocyclic structure with potential applications in drug discovery and therapeutic development. The compound’s unique framework, featuring an imidazole core and substituted aromatic groups, positions it as a candidate for further exploration in synthetic chemistry and biological activity assessment.

The structural composition of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine is characterized by a conjugated system involving an imidazole ring, a phenyl group at the 4-position, and an N-(2-methoxybenzylidene) substituent. This arrangement suggests potential for electronic delocalization and steric interactions that could influence its pharmacokinetic properties. The presence of two amine functionalities at the 1 and 2 positions of the imidazole ring enhances its reactivity, making it a versatile scaffold for chemical modifications and derivatization.

In recent years, there has been growing interest in imidazole derivatives due to their diverse biological activities. Imidazole-based compounds are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern in N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine may contribute to unique pharmacological profiles, warranting further investigation into its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, particularly cancer. By targeting kinases or related proteins, imidazole derivatives have shown promise in preclinical studies. The structural features of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine, including its aromatic rings and amine groups, could facilitate interactions with target proteins, making it a promising candidate for kinase inhibition research.

Moreover, the compound’s solubility and stability are important factors to consider in drug development. The methoxy group on the phenyl ring may enhance water solubility, which is crucial for oral or injectable formulations. Additionally, the stability under various conditions would determine its suitability for industrial-scale synthesis and formulation into final pharmaceutical products.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict the binding affinity of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine to biological targets, providing insights into its mechanism of action. These computational studies complement experimental approaches by allowing researchers to design more targeted modifications based on predicted interactions.

The synthesis of N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with greater precision and efficiency.

In conclusion,N1-(1E)-(2-Methoxyphenyl)methylene-4-phenyl-1H-imidazole-1,2-diamine (CAS No. 1993501-23-7) represents a promising compound with potential applications in pharmaceutical research. Its unique structural features and predicted biological activities make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies,N1-(1E)-(2-Methoxyphenyl)methylene)-4-phenoxy)-imino]-methyl]-benzimidazolinedione will likely play a significant role in advancing our understanding of medicinal chemistry.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司